Cas no 925916-15-0 (4-(5-methyl-1H-indol-3-yl)-2-Butanone)

• Product Name: 4-(5-methyl-1H-indol-3-yl)-2-Butanone
• CAS No: 925916-15-0
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1121773
• Update Time: 2024-03-05

4-(5-methyl-1H-indol-3-yl)-2-Butanone Chemical and Physical Properties

Names and Identifiers

• 2-BUTANONE,4-(5-METHYL-1H-INDOL-3-YL)-
• 4-(5-methyl-1H-indol-3-yl)-2-Butanone
• 4-(5-methyl-1H-indol-3-yl)butan-2-one

• MDL： MFCD10035341
• Inchi： 1S/C13H15NO/c1-9-3-6-13-12(7-9)11(8-14-13)5-4-10(2)15/h3,6-8,14H,4-5H2,1-2H3
• InChI Key： KFKRTNIEJPCFBP-UHFFFAOYSA-N
• SMILES： CC(=O)CCC1C2=C(NC=1)C=CC(C)=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Melting Point: 94-95 °C(Solv: hexane (110-54-3); ethyl acetate (141-78-6))
• Boiling Point: 370.1±27.0 °C(Predicted)
• pka: 17.30±0.30(Predicted)